Cas no 104501-29-3 (1H-Pyrrole-2-carbonitrile,3-formyl-1-(2-propyn-1-yl)-)

• Product Name: 1H-Pyrrole-2-carbonitrile,3-formyl-1-(2-propyn-1-yl)-
• CAS No: 104501-29-3
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 126246
• PubChem ID: 21278446
• Update Time: 2025-04-18

1H-Pyrrole-2-carbonitrile,3-formyl-1-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile,3-formyl-1-(2-propyn-1-yl)-
• 1H-Pyrrole-2-carbonitrile, 3-formyl-1-(2-propynyl)- (9CI)
• 3-formyl-2-cyano-1-(2-propynyl)-1H-pyrrole
• CJGIQBCUPKHVTQ-UHFFFAOYSA-N
• 104501-29-3
• SCHEMBL10428508
• 3-formyl-1-prop-2-ynylpyrrole-2-carbonitrile

• Inchi： 1S/C9H6N2O/c1-2-4-11-5-3-8(7-12)9(11)6-10/h1,3,5,7H,4H2
• InChI Key： CJGIQBCUPKHVTQ-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(CC#C)C=1C#N

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.79